Cas no 1806052-77-6 (4-Bromo-3-(difluoromethyl)-5-fluoro-2-iodopyridine)

• Product Name: 4-Bromo-3-(difluoromethyl)-5-fluoro-2-iodopyridine
• CAS No: 1806052-77-6
• MF: C₆H₂BrF₃IN
• MW: 351.890463352203
• CID: 4859648
• Update Time: 2025-05-28

4-Bromo-3-(difluoromethyl)-5-fluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-5-fluoro-2-iodopyridine

• Inchi： 1S/C6H2BrF3IN/c7-4-2(8)1-12-6(11)3(4)5(9)10/h1,5H
• InChI Key： RGEYQCAHJACVTB-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(=CN=1)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-3-(difluoromethyl)-5-fluoro-2-iodopyridine

Comprehensive Overview of 4-Bromo-3-(difluoromethyl)-5-fluoro-2-iodopyridine (CAS No. 1806052-77-6)

4-Bromo-3-(difluoromethyl)-5-fluoro-2-iodopyridine (CAS No. 1806052-77-6) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique polyhalogenated structure, serves as a critical intermediate in the synthesis of advanced molecules. Its molecular formula, C₆H₂BrF₂IN, reflects the presence of bromo, difluoromethyl, fluoro, and iodo substituents, which contribute to its reactivity and versatility in cross-coupling reactions.

The growing demand for fluorinated pyridines in drug discovery, particularly in the development of kinase inhibitors and antiviral agents, has positioned 4-Bromo-3-(difluoromethyl)-5-fluoro-2-iodopyridine as a valuable building block. Researchers frequently search for "halogenated pyridine synthesis" or "difluoromethylpyridine applications," highlighting its relevance in modern organic chemistry. Its electron-deficient aromatic ring makes it an ideal candidate for Pd-catalyzed couplings, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in creating complex bioactive molecules.

In agrochemical innovation, this compound's polyhalogenated framework aligns with trends toward sustainable crop protection. The fluoro and difluoromethyl groups enhance metabolic stability, addressing common challenges like pesticide resistance—a topic frequently queried as "next-gen agrochemical intermediates." Additionally, its iodo substituent enables further functionalization, a feature often explored in patents related to herbicide lead optimization.

From a synthetic perspective, CAS No. 1806052-77-6 is often discussed in forums on "regioselective halogenation" due to its precise substitution pattern. Analytical techniques like NMR and LC-MS confirm its high purity (>98%), a key factor for researchers investigating "high-yield pyridine derivatives." Its stability under inert conditions also makes it suitable for long-term storage, a practical advantage for industrial-scale applications.

Environmental and safety considerations are integral to its use. While not classified as hazardous, proper handling of halogenated compounds is emphasized in guidelines searched as "safe handling of fluorinated aromatics." The compound's low eco-toxicity profile, verified through OECD tests, supports its adoption in green chemistry initiatives—a trending topic in academic and industrial circles.

In summary, 4-Bromo-3-(difluoromethyl)-5-fluoro-2-iodopyridine exemplifies the intersection of structural complexity and functional utility. Its role in cutting-edge research, from "precision medicine" to "smart agrochemicals," underscores its importance. As queries like "buy 1806052-77-6" or "custom halogenated pyridines" rise, this compound continues to shape innovations across scientific disciplines.